Cas no 2172232-50-5 ((3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride)

• Product Name: (3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride
• CAS No: 2172232-50-5
• MF: C₁₁H₁₄BrFO₄S
• MW: 341.193865299225
• CID: 6389748
• PubChem ID: 165518462
• Update Time: 2025-05-24

(3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride
• 2172232-50-5
• EN300-1451408

• Inchi： 1S/C11H14BrFO4S/c1-3-4-17-11-9(12)5-8(6-10(11)16-2)7-18(13,14)15/h5-6H,3-4,7H2,1-2H3
• InChI Key： SARRWDZFCDTSHV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OCCC)OC)CS(=O)(=O)F

Computed Properties

• Exact Mass: 339.97802g/mol
• Monoisotopic Mass: 339.97802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61Ų

Additional information on (3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride

Comprehensive Overview of (3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride (CAS No. 2172232-50-5)

(3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride (CAS No. 2172232-50-5) is a specialized organosulfur compound with significant potential in medicinal chemistry and biochemical research. This compound features a unique methanesulfonyl fluoride moiety, which is increasingly recognized for its role in covalent inhibitor design and protease targeting. Researchers are particularly interested in its electrophilic properties, which enable selective interactions with nucleophilic residues in proteins, making it a valuable tool for activity-based protein profiling (ABPP).

The structural complexity of (3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride includes a brominated aromatic ring and propoxy and methoxy substituents, which contribute to its lipophilicity and binding affinity. These characteristics align with current trends in drug discovery, where covalent inhibitors are gaining traction due to their prolonged therapeutic effects. Notably, the compound's CAS No. 2172232-50-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and target identification.

In the context of AI-driven drug design, (3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride has been explored for its compatibility with machine learning models predicting enzyme inhibition. Its sulfonyl fluoride group is a hotspot for chemoinformatics studies, as it mimics natural substrates in serine hydrolases. This aligns with the growing demand for fragment-based drug discovery (FBDD) tools, where such compounds serve as scaffolds for optimizing pharmacokinetic properties.

From a synthetic chemistry perspective, the compound's bromo and methoxy groups offer versatile functionalization opportunities. Recent publications highlight its utility in palladium-catalyzed cross-coupling reactions, a topic trending in organic synthesis forums. Additionally, its fluorosulfate derivative has been investigated for bioconjugation applications, addressing the need for stable protein-ligand complexes in structural biology.

Environmental and green chemistry considerations are also pertinent. The compound's persistence and biodegradability profiles are under scrutiny, given the emphasis on sustainable chemical practices. Researchers are evaluating alternative solvents for its synthesis to reduce carbon footprints, a topic frequently queried in academic search engines.

In summary, (3-bromo-5-methoxy-4-propoxyphenyl)methanesulfonyl fluoride (CAS No. 2172232-50-5) exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from covalent drug discovery to materials science—ensure its continued prominence in scientific literature and industrial R&D.